8-(3-hydroxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

• Molecular Formula: C18H13N7O2
• Molecular Weight: 359.3 g/mol
• IUPAC Name: 8-(3-hydroxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
• InChI: InChI=1S/C18H13N7O2/c26-12-8-4-7-11(9-12)16-13-14(10-5-2-1-3-6-10)20-21-17(27)15(13)19-18-22-23-24-25(16)18/h1-9,16,23-24,26H
• InChI Key: ARZCLPQUBGXIDK-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=C3C(N4C(=NNN4)N=C3C(=O)N=N2)C5=CC(=CC=C5)O

Description

8-(3-hydroxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one, commonly known as HTTA, is a complex organic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

HTTA has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, HTTA has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for the development of new drugs. In materials science, HTTA has been used as a precursor for the synthesis of novel organic materials with unique optical and electronic properties. In biochemistry, HTTA has been used as a probe for the detection of various biomolecules, including DNA and proteins.

Mechanism of Action

The mechanism of action of HTTA is complex and not fully understood. However, it is believed that HTTA exerts its biological effects by interacting with various cellular targets, including enzymes and receptors. This interaction can lead to changes in cellular signaling pathways, ultimately resulting in the observed biochemical and physiological effects.
Biochemical and Physiological Effects
HTTA has been shown to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, HTTA has been shown to modulate various cellular signaling pathways, including the NF-κB pathway, which is involved in inflammation and cancer. HTTA has also been shown to exhibit antioxidant properties, which may contribute to its observed biological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using HTTA in lab experiments is its high purity and yield, which makes it suitable for various applications. However, one of the main limitations of using HTTA is its complex structure, which can make it difficult to synthesize and manipulate. In addition, HTTA is relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of HTTA, including the development of new synthetic methods for its production, the investigation of its potential applications in drug discovery, and the exploration of its biological effects in various disease models. In addition, the use of HTTA as a probe for the detection of biomolecules in living cells is an area of active research. Overall, the study of HTTA has the potential to contribute significantly to our understanding of organic chemistry and its applications in various fields.

Synthesis Methods

The synthesis of HTTA involves several steps, including the coupling of 4-(3-hydroxyphenyl)-2,6,7-trimethyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione with phenylhydrazine, followed by cyclization and oxidation. This process yields HTTA in high purity and yield, making it suitable for various scientific research applications.